Cas no 29232-73-3 (Methyl 3,5-bis(cyanomethyl)benzoate)

• Product Name: Methyl 3,5-bis(cyanomethyl)benzoate
• CAS No: 29232-73-3
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 2136625
• Update Time: 2023-08-03

Methyl 3,5-bis(cyanomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3,5-bis(cyanomethyl)benzoate
• XCLVFUZGTQMXJV-UHFFFAOYSA-N
• Methyl 3,5-bis(cyanomethyl)benzoate

• Inchi： 1S/C12H10N2O2/c1-16-12(15)11-7-9(2-4-13)6-10(8-11)3-5-14/h6-8H,2-3H2,1H3
• InChI Key： XCLVFUZGTQMXJV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(CC#N)C=C(CC#N)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 321
• Topological Polar Surface Area: 73.9